Cas no 6322-19-6 (3-[1-amino-3-(3,4,5-trimethoxyphenyl)propyl]phenol)

• Product Name: 3-[1-amino-3-(3,4,5-trimethoxyphenyl)propyl]phenol
• CAS No: 6322-19-6
• MF: C₁₈H₂₃NO₄
• MW: 317.37952542305
• CID: 959278
• PubChem ID: 234428
• Update Time: 2025-04-19

3-[1-amino-3-(3,4,5-trimethoxyphenyl)propyl]phenol Chemical and Physical Properties

Names and Identifiers

• 3-[1-amino-3-(3,4,5-trimethoxyphenyl)propyl]phenol
• 6322-19-6
• HMS3078E22
• DS-014035
• NSC34326
• MLS002607872
• CHEMBL1886550
• SMR001526635
• DTXSID60283933
• NSC-34326

• Inchi： 1S/C18H23NO4/c1-21-16-9-12(10-17(22-2)18(16)23-3)7-8-15(19)13-5-4-6-14(20)11-13/h4-6,9-11,15,20H,7-8,19H2,1-3H3
• InChI Key： BEBIZWHEBNNDHM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CCC(C1C=CC=C(C=1)O)N)OC)OC

Computed Properties

• Exact Mass: 317.16279
• Monoisotopic Mass: 317.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.156
• Boiling Point: 475.5°C at 760 mmHg
• Flash Point: 241.4°C
• Refractive Index: 1.572
• PSA: 73.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Cinnamylphenols